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Introduction

In the pursuit of efficient and environmentally sustainable agricultural practices, controlled-
release fertilizers (CRFs) have emerged as a critical technology. These formulations are
designed to release nutrients gradually over time, synchronizing with the plant's nutritional
requirements, thereby minimizing nutrient losses to the environment and enhancing nutrient
use efficiency. While various coating technologies and chemical inhibitors have been
developed for this purpose, the role of urea derivatives, specifically biurea, has been a subject
of scientific interest. This technical guide provides an in-depth exploration of the function of
biurea in controlled-release fertilizer formulations, addressing its chemical nature, mechanism
of action, and the experimental evaluation of its performance. It is intended for researchers,
scientists, and professionals involved in the development of advanced fertilizer technologies.

Chemical Identity and Formation of Biurea

Biurea, in the context of urea-based fertilizers, is primarily the compound biuret
(NH2CONHCONH_2). It is a condensation product formed when two molecules of urea combine
with the loss of one molecule of ammonia.[1][2] This reaction is typically induced by high
temperatures, often occurring as an impurity during the manufacturing process of urea fertilizer,
especially in granulation or prilling stages where temperatures can exceed 130°C.[1][3]

While the term "biurea" can also refer to 1,2-dicarbamoylhydrazine (NH2CONHNHCONH?:), a
compound where two urea molecules are linked by a hydrazine bridge, the predominant and
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more relevant compound in agricultural contexts concerning controlled-release nitrogen is
biuret.[4][5] This guide will focus on the function of biuret.

Table 1: Chemical and Physical Properties of Biuret

Property Value Reference
Chemical Formula C2HsN30:2 [1]

Molar Mass 103.08 g/mol

Appearance White crystalline solid [4]

Melting Point 190-193 °C (decomposes)

Solubility in Water Low [4]

The Dual Role of Biuret in Agriculture: Toxin and
Slow-Release Nitrogen Source

Biuret has a complex and dual role in agriculture. Historically, it has been considered a
phytotoxic compound to be minimized in fertilizers. However, its slow degradation in soil has
also led to its investigation as a potential slow-release nitrogen source.

Phytotoxicity of Biuret

High concentrations of biuret can be detrimental to plant growth.[6] The primary toxic effects
include:

« Inhibition of Protein Synthesis: Biuret interferes with the normal nitrogen metabolism and
protein synthesis within the plant.[6][7]

e Root Growth Inhibition: It can damage the capillary roots of seedlings and even mature
plants, thereby reducing their capacity for nutrient absorption.[3]

o Enzyme Disruption: Biuret can disrupt the activity of several important plant enzymes.[6]

The sensitivity to biuret varies significantly among plant species, with citrus, pineapple, and
avocados being particularly susceptible.[6][7] For this reason, "low-biuret" urea, typically with a
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biuret content of less than 0.5%, is recommended for foliar applications and for sensitive crops.

[8]

Biuret as a Controlled-Release Nitrogen Source

The very characteristic that contributes to its potential toxicity—its slow breakdown—also
makes biuret a candidate for controlled-release nitrogen delivery.[9] Unlike urea, which is
rapidly hydrolyzed by the urease enzyme in soil, biuret is mineralized at a much slower rate by
soil microorganisms.[6][10] This slow mineralization leads to a gradual release of plant-
available nitrogen (ammonium), which can better match the nutrient uptake pattern of crops
over a longer period.

Table 2: Comparison of Urea and Biuret as Nitrogen Sources

Characteristic Urea Biuret Reference
Nitrogen Content ~46% ~40.8%
Solubility in Water High Low [4]
Rate of Hydrolysis in ]
) Rapid Very Slow [6][10]
Soil
Primary Breakdown )
Urease Biurease/Hydrolases [10]
Enzyme
] Low (except at high ]
Potential for ) High at elevated
. concentrations near ) [3][6]
Phytotoxicity concentrations
seeds)

Mechanism of Controlled Release: The
Biodegradation Pathway of Biuret

The slow release of nitrogen from biuret is governed by its microbial degradation in the soil.
Several soil microorganisms, including bacteria (e.g., Rhizobium, Pseudomonas) and some
fungi, possess the enzymatic machinery to break down biuret.[10]

The degradation process can be summarized in the following steps:
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» Enzymatic Hydrolysis: The enzyme biuret hydrolase (or biurease) catalyzes the initial
breakdown of biuret into allophanate and ammonia.[10]

o Decomposition of Allophanate: Allophanate is an unstable intermediate that subsequently
decomposes, either spontaneously or through the action of allophanate hydrolase, to yield
more ammonia and carbon dioxide.[10]

This multi-step, microbially-mediated process is inherently slower than the single-step
enzymatic hydrolysis of urea, resulting in the controlled-release characteristic of biuret.
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Caption: The microbial degradation pathway of biuret in soil.

Experimental Protocols for Evaluating Biuret-
Containing Fertilizers

To assess the efficacy and safety of biuret as a controlled-release nitrogen source, several key
experiments are typically conducted.

Nutrient Release Profile Analysis

This experiment determines the rate at which nitrogen is released from the fertilizer over time.
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Methodology:

» A known quantity of the biuret-containing fertilizer is placed in a diffusion cell or incubated in
a defined volume of soil or sand at a constant temperature and moisture level.

e Atregularintervals (e.g., 1, 3, 7, 14, 28, 56 days), leachate or soil samples are collected.

e The samples are analyzed for the concentration of different nitrogen forms (ammonium,
nitrate, and remaining biuret/urea) using colorimetric methods or ion chromatography.

e A cumulative nitrogen release curve is then plotted against time.
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Caption: Experimental workflow for determining the nutrient release profile.

Soil Incubation Study for Mineralization Rate

This experiment quantifies the rate of microbial conversion of biuret-N to plant-available
mineral-N.
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Methodology:

o Two sets of soil samples are prepared. One is treated with urea, and the other with biuret, at
the same nitrogen application rate. A control group with no added nitrogen is also included.

e The soils are incubated under controlled temperature and moisture conditions that are
optimal for microbial activity.

e Atregular time points, subsamples of soil are extracted with a potassium chloride (KCI)
solution.

e The extracts are analyzed for ammonium (NHa*) and nitrate (NOs~) concentrations.

e The net nitrogen mineralization is calculated by subtracting the mineral-N content of the
control soil from that of the treated soils.

Plant Growth and Phytotoxicity Bioassay

This experiment evaluates the effect of different biuret concentrations on plant growth and
determines the phytotoxicity threshold.

Methodology:

o A sensitive indicator plant species (e.g., lettuce, radish) is grown in pots containing a
standard soil or soilless medium.

» Different treatment groups are established with fertilizers containing varying concentrations
of biuret (e.g., 0%, 0.5%, 1%, 2%, 5% biuret by weight of fertilizer).

e The plants are grown under controlled greenhouse conditions for a specified period (e.g., 4-6
weeks).

» At the end of the experiment, various plant growth parameters are measured, including shoot
and root biomass (dry weight), plant height, and leaf area.

» Visual symptoms of toxicity, such as chlorosis, necrosis, and stunted growth, are also
recorded.
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Table 3: Example Data from a Phytotoxicity Bioassay

Biuret
L Average Shoot Dry  Average Root Dry Visual Toxicity
Concentration in

. Weight (g) Weight (g) Symptoms

Fertilizer
0% 5.2 1.8 None
0.5% 51 1.7 None

Slight leaf margin
1.0% 4.8 1.5 )

yellowing

Moderate chlorosis,
2.0% 3.5 1.1

stunted growth

Severe necrosis and
5.0% 1.2 0.4 )

stunting

Conclusion

Biuret, a common byproduct in urea fertilizer production, presents a fascinating duality in its
agricultural application. While its phytotoxicity at high concentrations is a valid concern that
necessitates quality control in fertilizer manufacturing, its inherent slow-release properties,
governed by microbial degradation, offer a potential pathway for developing effective
controlled-release nitrogen fertilizers. Further research is warranted to optimize formulations
that can harness the slow-release benefits of biuret while ensuring its concentration remains
below the phytotoxic threshold for target crops. A thorough understanding of its behavior in
different soil types and environmental conditions is crucial for its safe and effective utilization in
advanced fertilizer technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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